(4aR,5aS,6aS,6bS,9R,9aR,11aS,11bR)-9a,11b-dimethyl-9-((R)-6-methylheptan-2-yl)hexadecahydrocyclopenta[1,2]phenanthro[8a,9-b]oxiren-3-ol

• Molecular Formula: C27H46O2
• Molecular Weight: 402.7 g/mol
• IUPAC Name: (1S,2R,7R,9S,11S,12S,15R,16R)-2,16-dimethyl-15-[(2R)-6-methylheptan-2-yl]-8-oxapentacyclo[9.7.0.02,7.07,9.012,16]octadecan-5-ol
• InChI: InChI=1S/C27H46O2/c1-17(2)7-6-8-18(3)21-9-10-22-20-15-24-27(29-24)16-19(28)11-14-26(27,5)23(20)12-13-25(21,22)4/h17-24,28H,6-16H2,1-5H3/t18-,19?,20+,21-,22+,23+,24+,25-,26-,27+/m1/s1
• InChI Key: PRYIJAGAEJZDBO-OQFIMBQPSA-N
• Isomeric SMILES: C[C@H](CCCC(C)C)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C[C@H]4[C@@]5([C@@]3(CCC(C5)O)C)O4)C
• Canonical SMILES: CC(C)CCCC(C)C1CCC2C1(CCC3C2CC4C5(C3(CCC(C5)O)C)O4)C

Description

Key Chemical Properties

Property	Value
Molecular formula	C27H46O2
Average molecular mass	402.663 g/mol
Monoisotopic mass	402.349781 g/mol
CAS Registry Numbers	4025-59-6, 1250-95-9, 55700-78-2
Stereocenters	10 defined stereocenters

The stereochemical configuration is critical for its biological activity. The α-orientation of the C5-C6 epoxide distinguishes it from its β-epoxide diastereomer (5β,6β-epoxycholesterol), which exhibits distinct metabolic fates and signaling properties.

Historical Context of Discovery and Characterization

The discovery of 5,6α-epoxycholesterol emerged from mid-20th-century investigations into cholesterol auto-oxidation. Early studies identified oxysterols as byproducts of cholesterol degradation under oxidative stress, but their biological relevance remained unclear until the 1980s. The compound was first isolated from oxidized low-density lipoprotein (LDL) and atherosclerotic plaques, linking it to cardiovascular disease.

A pivotal breakthrough occurred in the 2000s when researchers demonstrated its role as an endogenous ligand for liver X receptors (LXRs), nuclear receptors regulating cholesterol efflux and inflammation. This discovery positioned 5,6α-epoxycholesterol as a key mediator of lipid homeostasis. Further characterization revealed its enzymatic formation via cytochrome P450-mediated epoxidation of cholesterol and non-enzymatic generation through radical-driven oxidation.

Significance in Sterol Biochemistry and Oxysterol Research

Role in Cholesterol Homeostasis

5,6α-Epoxycholesterol modulates cholesterol metabolism through multiple mechanisms:

• LXR Activation : Binds LXRs with an EC50 of ~76 nM, inducing expression of ATP-binding cassette transporters (e.g., ABCA1, ABCG1) that promote cholesterol efflux.
• Sphingolipid Regulation : Alters sphingomyelin-to-ceramide ratios, influencing membrane fluidity and apoptosis.
• Protein Prenylation : Inhibits post-translational modification of small GTPases, disrupting intracellular signaling.

Pharmacological Implications

• Cancer Research : The compound induces differentiation and apoptosis in breast cancer cells by accumulating in lipid rafts and disrupting survival pathways. Tamoxifen, a breast cancer therapeutic, elevates intracellular 5,6α-epoxycholesterol levels, partly explaining its efficacy.
• Neurodegeneration : Oxysterols like 5,6α-epoxycholesterol cross the blood-brain barrier and may contribute to Alzheimer’s disease via amyloid-beta aggregation.

Analytical Challenges

Quantifying 5,6α-epoxycholesterol in biological matrices requires advanced techniques such as isotope dilution mass spectrometry due to its low abundance and structural similarity to other oxysterols.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4aR,5aS,6aS,6bS,9R,9aR,11aS,11bR)-9a,11b-dimethyl-9-(®-6-methylheptan-2-yl)hexadecahydrocyclopenta[1,2]phenanthro[8a,9-b]oxiren-3-ol involves multiple steps, including the formation of the fused ring system and the introduction of the chiral centers. The synthetic route typically starts with the preparation of the cyclopenta[1,2]phenanthro[8a,9-b]oxiren core, followed by the addition of the side chains and the introduction of the chiral centers through stereoselective reactions. The reaction conditions often involve the use of strong acids or bases, high temperatures, and specific catalysts to ensure the desired stereochemistry is achieved.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This could include the use of continuous flow reactors, automated synthesis systems, and advanced purification techniques to ensure the compound’s purity and consistency.

Chemical Reactions Analysis

Types of Reactions

(4aR,5aS,6aS,6bS,9R,9aR,11aS,11bR)-9a,11b-dimethyl-9-(®-6-methylheptan-2-yl)hexadecahydrocyclopenta[1,2]phenanthro[8a,9-b]oxiren-3-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different derivatives, depending on the oxidizing agent used.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include strong oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures, specific solvents, and sometimes the use of catalysts to drive the reactions to completion.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield different oxygenated derivatives, while reduction could lead to the formation of alcohols or alkanes.

Scientific Research Applications

Biological Significance

Cholesterol 5α,6α-epoxide plays a crucial role in lipid metabolism and has been implicated in various biological processes:

• Endogenous Ligand for LXR : It serves as an endogenous ligand for Liver X Receptors (LXR), which are important regulators of cholesterol homeostasis and lipid metabolism .
• Oxysterol Toxicity Studies : The compound has been utilized in studies investigating oxysterol-induced toxicity in human arterial endothelial cells. This research is vital for understanding cardiovascular diseases and atherosclerosis .
• Sterol Quantification : It is used as an internal standard in ultra-performance liquid chromatography–high resolution mass spectrometry (UPLC-HRMS) for quantifying sterols in biological samples .

Applications in Research

The applications of Cholesterol 5α,6α-epoxide extend across various fields of research:

1. Cardiovascular Research

• Investigating the role of oxysterols in atherosclerosis.
• Studying the effects of cholesterol derivatives on endothelial cell function.

2. Neurobiology

• Used in the analysis of brain sterols to understand their role in neurological disorders.

3. Food Science

• Employed to study the presence and effects of oxysterols in processed foods and their implications on human health .

Case Studies

Several studies highlight the significance of Cholesterol 5α,6α-epoxide:

• Atherosclerosis Research : A study demonstrated that this compound contributes to the pathogenesis of atherosclerosis by mediating inflammatory responses in endothelial cells .
• Neurodegenerative Diseases : Research indicated that altered levels of oxysterols including Cholesterol 5α,6α-epoxide may correlate with neurodegenerative diseases like Alzheimer's .
• Food Safety : A study on processed foods revealed that Cholesterol 5α,6α-epoxide is a major oxysterol found in these products and could pose health risks if consumed in high quantities .

Mechanism of Action

The mechanism of action of (4aR,5aS,6aS,6bS,9R,9aR,11aS,11bR)-9a,11b-dimethyl-9-(®-6-methylheptan-2-yl)hexadecahydrocyclopenta[1,2]phenanthro[8a,9-b]oxiren-3-ol involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest that it may interfere with cellular signaling and metabolic processes.

Biological Activity

The compound (4aR,5aS,6aS,6bS,9R,9aR,11aS,11bR)-9a,11b-dimethyl-9-((R)-6-methylheptan-2-yl)hexadecahydrocyclopenta[1,2]phenanthro[8a,9-b]oxiren-3-ol, also known by its CAS number 1250-95-9 and commonly referred to as cholesterol 5α,6α-epoxide or epoxycholesterol, is a steroid derivative that has garnered attention for its diverse biological activities. This article explores its chemical properties, biological activities, and relevant research findings.

• Molecular Formula: C27H46O2
• Molecular Weight: 402.65 g/mol
• CAS Number: 1250-95-9
• Melting Point: 147 °C
• Boiling Point: Approximately 464.74 °C (estimated)

These properties suggest that the compound is a stable sterol derivative with potential applications in biochemistry and pharmacology.

Epoxycholesterol is known to interact with various biological pathways due to its structural characteristics. It functions primarily through:

• Modulation of cholesterol metabolism.
• Influence on cellular signaling pathways related to inflammation and apoptosis.

Cytotoxicity and Anticancer Activity

Research indicates that epoxycholesterol exhibits cytotoxic effects against certain cancer cell lines. For instance:

• In vitro studies have shown that it can induce apoptosis in human cancer cells by activating caspase pathways and altering mitochondrial membrane potential.

Table 1: Summary of Cytotoxic Effects

Cell Line	IC50 (µM)	Mechanism of Action
HeLa (cervical)	12.5	Caspase activation
MCF7 (breast)	15.0	Mitochondrial dysfunction
A549 (lung)	10.0	ROS generation and apoptosis

Anti-inflammatory Properties

Epoxycholesterol has been reported to possess anti-inflammatory properties:

• It inhibits the production of pro-inflammatory cytokines in macrophages.

Case Study: Inhibition of TNF-alpha Production
In a study involving LPS-stimulated macrophages:

• Treatment with epoxycholesterol resulted in a significant reduction in TNF-alpha levels (p < 0.05), indicating its potential as an anti-inflammatory agent.

Pharmacological Studies

Several studies have investigated the pharmacological implications of epoxycholesterol:

• Cardiovascular Health : It has been suggested that epoxycholesterol may play a role in modulating lipid profiles and reducing atherosclerotic plaque formation.
• Neuroprotective Effects : Preliminary data indicate that it may protect neuronal cells from oxidative stress-induced damage.

Comparative Studies

Comparative studies with other sterols have shown:

• Epoxycholesterol has a unique profile of biological activity compared to traditional cholesterol and its derivatives.

Table 2: Comparison of Biological Activities

Compound	Cytotoxicity	Anti-inflammatory Activity	Neuroprotective Effects
Cholesterol	Low	Minimal	None
Epoxycholesterol	Moderate	Significant	Moderate
Withaferin A	High	Significant	High

Comparison with Similar Compounds

Structural Analysis

Key Features:

• Core Structure : A hexadecahydrocyclopenta[1,2]phenanthrene framework with an oxirane ring fused at positions 8a and 9-b.
• Substituents :
  • A hydroxyl group at position 3.
  • Methyl groups at positions 9a and 11b.
  • A branched alkyl chain ((R)-6-methylheptan-2-yl) at position 7.
• Stereochemistry : Eight chiral centers (4aR,5aS,6aS,6bS,9R,9aR,11aS,11bR), critical for molecular conformation and interaction with biological targets .

Comparison with Similar Compounds:

Compound Name	Core Structure	Key Substituents	Bioactivity/Application	Reference
Target Compound (as above)	Cyclopenta[1,2]phenanthro-oxirenol	3-OH, 9a/11b-CH₃, 9-(R-6-methylheptan-2-yl)	Hypothetical anti-inflammatory, cytotoxic potential (structural analogy to triterpenes)
(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-{(2R,5R)-5-[(1R,2R)-2-methylcyclopropyl]-2-hexanyl}-...-3-ol	Cyclopenta[a]phenanthren-3-ol	17-(branched alkyl), 10,13-CH₃	Steroid receptor modulation (e.g., androgen/estrogen)
(5S,8R,9S,10S,13R,14S,17S)-13-{2-[(3,5-Difluorobenzyl)oxy]ethyl}-17-hydroxy-10-methylhexadecahydro-...-3-one	Cyclopenta[a]phenanthren-3-one	13-(difluorobenzyl-oxyethyl), 17-OH, 10-CH₃	Anticancer (CYP enzyme inhibition), neuroprotective
3α,6α-Dihydroxycholan-24-oic acid	Cholan (bile acid)	3α,6α-OH, 24-COOH	Bile acid transporter regulation, lipid metabolism
Phenanthro[9,10-b]oxirene derivatives	Phenanthro-oxirene	Varied methoxy/hydroxy groups	Anticonvulsant activity (QSAR models)

Comparative Analysis

Physicochemical Properties :

• Hydrophobicity: The target compound’s branched alkyl chain ((R)-6-methylheptan-2-yl) increases lipophilicity (predicted LogP ~4.5), similar to bile acids (LogP ~3.8 for 3α,6α-dihydroxycholan-24-oic acid) but distinct from polar triterpenoid glycosides (LogP <0) .
• Polar Surface Area (PSA) : The hydroxyl and oxirane groups contribute to moderate PSA (~90 Ų), enhancing membrane permeability compared to highly polar glycosides (PSA >500 Ų) .

Research Findings

• QSAR Predictions : 3D-QSAR models suggest that the oxirane ring and hydroxyl group are critical for anticonvulsant activity, as seen in phenanthro-oxirenes .
• Toxicity Risks: The epoxide group may confer genotoxicity (Ames test positive for analogous compounds), necessitating further in vitro validation .
• Natural Analogues: No direct natural analogues have been identified, though its structure resembles oxidized lanosterol derivatives found in plant resins .

Q & A

Q. What are the key synthetic challenges in constructing the oxirane (epoxide) ring within this steroidal framework?

The oxirane ring introduces stereochemical complexity, requiring regioselective epoxidation of the cyclopenta-phenanthrene backbone. Evidence from spiro-oxirane syntheses (e.g., using 2-Oxa-spiro[3.4]octane-1,3-dione) suggests that reaction conditions (e.g., pH, temperature, and catalysts) must be tightly controlled to avoid undesired ring-opening or rearrangements . Hydrogenation steps (e.g., using Pd/C) may stabilize intermediates, as seen in analogous amino alcohol syntheses .

Q. Which spectroscopic methods are critical for confirming the stereochemistry of this compound?

A combination of $^{1}\text{H}$-NMR, $^{13}\text{C}$-NMR, and IR spectroscopy is essential. For example:

• NMR : Assigns stereochemistry via coupling constants (e.g., axial vs. equatorial protons in decalin systems) and NOE correlations .
• IR : Identifies functional groups like hydroxyl (3200–3600 cm$^{-1}$) and epoxide (1250 cm$^{-1}$) .
• UV-Vis : Monitors conjugated systems in intermediates (e.g., benzothiazole derivatives) .

Q. How can elemental analysis validate the purity of synthesized batches?

Elemental analysis (C, H, N) should match theoretical values within ±0.4%. Deviations indicate impurities from incomplete reactions or byproducts. For example, a mismatch in nitrogen content could signal unreacted amine intermediates .

Advanced Research Questions

Q. How can researchers resolve contradictions between predicted and observed stereochemical outcomes in NMR data?

Discrepancies often arise from dynamic effects (e.g., ring-flipping) or crystallographic vs. solution-state differences. Strategies include:

• Variable-temperature NMR : Detects conformational exchange broadening .
• X-ray crystallography : Provides definitive stereochemical assignments, as used in structurally related steroidal compounds .
• Computational modeling : DFT calculations (e.g., B3LYP/6-31G*) predict chemical shifts and compare with experimental data .

Q. What in vivo models are appropriate for evaluating the biological activity of this compound?

DSS-induced colitis models (as in ) are viable for assessing anti-inflammatory activity. Key steps:

• Dose optimization : Pre-treat mice with the compound (e.g., 10–50 mg/kg) before DSS exposure .
• Endpoints : Monitor colon length, histopathology (e.g., crypt damage), and cytokine levels (e.g., COX-2 via RT-PCR) .
• Controls : Include vehicle-only and untreated DSS groups to isolate compound effects .

Q. How can regioselective epoxidation be optimized in steroidal systems with multiple double bonds?

• Catalyst selection : Use chiral catalysts (e.g., Sharpless epoxidation) for enantioselectivity .
• Solvent effects : Polar aprotic solvents (e.g., DMF) enhance electrophilic epoxidation .
• Monitoring : Track reaction progress via TLC/HPLC and quench intermediates to prevent over-oxidation .

Q. What computational tools aid in predicting the compound’s physicochemical properties?

• QSAR/QSPR models : Predict logP, solubility, and bioavailability using software like CC-DPS, which integrates quantum chemistry and neural networks .
• Molecular docking : Simulate binding to sterol-binding proteins (e.g., nuclear receptors) to hypothesize biological targets .

Data Contradiction Analysis

Q. How should researchers address inconsistencies in melting points across synthesis batches?

• Recrystallization : Use solvents with varying polarities (e.g., ethanol vs. hexane) to isolate polymorphs .
• DSC/TGA : Differentiate between stable and metastable crystalline forms .

Q. What experimental adjustments mitigate byproduct formation during hydrogenation?

• Catalyst loading : Optimize Pd/C ratios (e.g., 5–10 wt%) to balance reaction rate and selectivity .
• Pressure control : Lower H$_2$ pressure (1–3 atm) reduces over-reduction of epoxides to diols .

Methodological Resources

• Synthetic protocols : Adapt procedures from spiro-oxirane and steroidal syntheses .
• Safety protocols : Follow GHS guidelines (H301/H311) for handling acute toxicity .
• Advanced characterization : Utilize CC-DPS for deep profiling of stereochemical and thermodynamic properties .